ethyl 2-({[(5-chloro-2-methoxyphenyl)amino]carbonyl}amino)benzoate

• IUPAC Name: ethyl 2-[(5-chloro-2-methoxyphenyl)carbamoylamino]benzoate
• InChI: InChI=1S/C17H17ClN2O4/c1-3-24-16(21)12-6-4-5-7-13(12)19-17(22)20-14-10-11(18)8-9-15(14)23-2/h4-10H,3H2,1-2H3,(H2,19,20,22)
• InChI Key: VVGZYSLUYSBFEZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C17H17ClN2O4
• Molecular Weight: 348.8 g/mol

Description

Ethyl 2-({[(5-chloro-2-methoxyphenyl)amino]carbonyl}amino)benzoate is a chemical compound that belongs to the class of benzamides. It is a white crystalline powder that is used in scientific research for its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of ethyl 2-({[(5-chloro-2-methoxyphenyl)amino]carbonyl}amino)benzoate is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways in the body, including cyclooxygenase-2 (COX-2), nuclear factor-kappa B (NF-κB), and mitogen-activated protein kinase (MAPK).
Biochemical and Physiological Effects:
Studies have shown that ethyl 2-({[(5-chloro-2-methoxyphenyl)amino]carbonyl}amino)benzoate has anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to inhibit the growth of certain cancer cell lines in vitro and in vivo. In addition, it has been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-({[(5-chloro-2-methoxyphenyl)amino]carbonyl}amino)benzoate in lab experiments is its potential pharmacological properties, which make it a promising candidate for drug development. However, one limitation is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on ethyl 2-({[(5-chloro-2-methoxyphenyl)amino]carbonyl}amino)benzoate. One area of interest is its potential use in the treatment of Alzheimer's disease and other neurological disorders. Another area of interest is its potential as an anticancer agent. Further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties for therapeutic use.

Synthesis Methods

Ethyl 2-({[(5-chloro-2-methoxyphenyl)amino]carbonyl}amino)benzoate can be synthesized using a multi-step process that involves the reaction of 5-chloro-2-methoxyaniline with phosgene, followed by the reaction of the resulting intermediate with ethyl 2-aminobenzoate. The final product is obtained after purification through recrystallization.

Scientific Research Applications

Ethyl 2-({[(5-chloro-2-methoxyphenyl)amino]carbonyl}amino)benzoate has been studied for its potential pharmacological properties, including its anti-inflammatory, analgesic, and antitumor effects. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.